Cas no 17595-84-5 (Benzoic acid, 2-(2-thienyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(2-thienyl)-, methyl ester
• CAS No: 17595-84-5
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 1368359
• Update Time: 2024-11-05

Benzoic acid, 2-(2-thienyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-thienyl)-, methyl ester

• Inchi： 1S/C12H10O2S/c1-14-12(13)10-6-3-2-5-9(10)11-7-4-8-15-11/h2-8H,1H3
• InChI Key： VQXUOSBYSHTDNR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1C1SC=CC=1

Computed Properties

• Exact Mass: 218.0402
• Monoisotopic Mass: 218.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 95-110 °C(Press: 0.3 Torr)
• PSA: 26.3